3-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine

• IUPAC Name: 3-(4-ethoxy-3-methoxyphenyl)-5-(1-thiophen-2-ylsulfonylpiperidin-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H23N3O5S2/c1-3-27-16-9-8-14(12-17(16)26-2)19-21-20(28-22-19)15-6-4-10-23(13-15)30(24,25)18-7-5-11-29-18/h5,7-9,11-12,15H,3-4,6,10,13H2,1-2H3
• InChI Key: KQBRIEACJDIEAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)C3CCCN(C3)S(=O)(=O)C4=CC=CS4)OC
• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol

Description

3-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(2-thienylsulfonyl)piperidine is a useful research compound. Its molecular formula is C20H23N3O5S2 and its molecular weight is 449.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

• Synthesis of Propanamide Derivatives : New propanamide derivatives bearing the 4-piperidinyl-1,3,4-oxadiazole moiety were synthesized and evaluated as anticancer agents. These compounds showed significant anticancer activity against various cell lines, highlighting the potential therapeutic applications of similar compounds in oncology (Rehman et al., 2018).

Structural and Computational Analysis

• Crystal Structure and DFT Calculations : Studies involving novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provided insights into their crystal structure through X-ray diffraction and computational density functional theory (DFT) calculations. These findings contribute to understanding the reactive sites and intermolecular interactions of such compounds (Kumara et al., 2017).

Antimicrobial and Antibacterial Studies

• Evaluation of Antimicrobial Activity : Research on 1,3,4-oxadiazole bearing compounds, including those with piperidine moieties, has demonstrated their potential in antimicrobial and antibacterial applications. These studies reveal the promise of such compounds in treating infections caused by various pathogens (Khalid et al., 2016).

Neurological Research

• Potential in Alzheimer’s Disease Treatment : Synthesis of N-substituted derivatives of certain piperidinyl-1,3,4-oxadiazole compounds aimed to evaluate new drug candidates for Alzheimer’s disease, focusing on their enzyme inhibition activity against acetylcholinesterase (AChE). This approach underscores the interest in developing novel therapeutic agents for neurodegenerative disorders (Rehman et al., 2018).